8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3,7-dimethyl-1-[(3-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C20H22N6O2/c1-12-7-6-8-15(9-12)11-25-18(27)16-17(24(5)20(25)28)21-19(23(16)4)26-14(3)10-13(2)22-26/h6-10H,11H2,1-5H3
• InChI Key: YBBPDVGFAFLYPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C(N3C)N4C(=CC(=N4)C)C)N(C2=O)C
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H22N6O2 and its molecular weight is 378.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Research on carboxamide derivatives of benzo[b][1,6]naphthyridines has shown that these compounds exhibit potent cytotoxic properties against various cancer cell lines, suggesting their potential use in cancer therapy (Deady et al., 2003).

Toxicological Evaluation

Toxicological assessments of novel bitter modifying flavour compounds structurally related to the query compound have been conducted, indicating their safety for use in food and beverage applications, demonstrating the importance of safety evaluations in the development of food additives (Karanewsky et al., 2016).

Metal Complexes and Molecular Recognition

Studies on metal complexes of pyrazolylpurine derivatives have explored their use as models for metal-mediated base pairs, providing insights into the design of novel nucleic acid structures and their potential applications in molecular biology and nanotechnology (Sinha et al., 2015).

Neurodegenerative Disease Research

Research on 8-benzyl-substituted tetrahydropyrazino[2,1-f]purinediones has identified compounds with potential use in the treatment of neurodegenerative diseases by targeting multiple receptors relevant to these conditions, showcasing the compound's therapeutic potential (Brunschweiger et al., 2014).

Chromatographic Analysis of Amino Acids

A study proposed the use of a novel labelling reagent for liquid chromatographic analysis of amino acids, highlighting the role of chemical derivatives in enhancing analytical methodologies for biochemical research (Gioia et al., 2006).